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Compound of Interest

Compound Name: Bisindolylmaleimide I

Cat. No.: B1684111 Get Quote

This guide provides crucial safety, handling, and disposal protocols for Bisindolylmaleimide I
(also known as BIM I, GF 109203X, or Gö 6850). Designed for researchers, scientists, and

drug development professionals, these procedures are intended to ensure safe laboratory

practices and mitigate risks associated with this potent Protein Kinase C (PKC) inhibitor.

Personal Protective Equipment (PPE)
To prevent exposure when handling Bisindolylmaleimide I, the use of appropriate personal

protective equipment is mandatory.
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PPE Category Item Specification Rationale

Eye/Face Protection Safety Goggles

Chemical safety

goggles compliant

with OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Protects eyes from

splashes or dust.[1]

Skin Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are suitable.

Prevents direct skin

contact with the

compound.[1][2]

Lab Coat/Protective

Clothing

Standard laboratory

coat.

Prevents

contamination of

personal clothing and

skin.[1]

Respiratory Protection
Fume Hood or

Respirator

Work should be

conducted in a

chemical fume hood.

[1] If a fume hood is

not available, a

particle filter respirator

is recommended.[1]

Minimizes the

inhalation of dust or

aerosols.[1]

Operational Plan: Handling and Storage
Handling:

Always handle Bisindolylmaleimide I in accordance with good industrial hygiene and safety

practices.[1]

Operations should be performed in a well-ventilated area, preferably within a designated

chemical fume hood.[1]

Avoid generating dust if handling the solid form.

Avoid all direct contact with the substance. Do not ingest, inhale, or allow contact with eyes,

skin, or clothing.[3]
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Wash hands and face thoroughly after handling the compound.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being used.[1]

Storage:

Store the lyophilized powder at -20°C in a desiccated environment. In this form, it is stable

for at least 24 months.[4]

Reconstituted solutions (e.g., in DMSO) should be stored at -20°C. Aliquot the solution to

avoid multiple freeze-thaw cycles and use within 2 months to prevent loss of potency.[4]

Experimental Protocol: Stock Solution Preparation
Bisindolylmaleimide I is a potent, cell-permeable inhibitor of Protein Kinase C (PKC) and is

also known to inhibit Glycogen Synthase Kinase 3 (GSK3).[5] It is typically used in cell-based

assays to study PKC signaling pathways.

Objective: To prepare a 10 mM stock solution of Bisindolylmaleimide I in DMSO.

Materials:

Bisindolylmaleimide I (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Allow the vial of lyophilized Bisindolylmaleimide I powder to equilibrate to room

temperature before opening to prevent moisture condensation.

To prepare a 10 mM stock solution, reconstitute 1 mg of the powder in 0.24 mL of anhydrous

DMSO.[4][6]
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Vortex briefly to ensure the compound is fully dissolved. The solution should be clear.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents degradation from repeated freeze-thaw cycles.[4]

Store the aliquots at -20°C.[4]

For experimental use, further dilute the stock solution in an appropriate aqueous buffer or

cell culture medium just prior to the experiment.

Quantitative Data Summary
Bisindolylmaleimide I is a highly selective inhibitor for several PKC isozymes and also shows

activity against GSK3.
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Target Measurement Value Notes

PKCα IC₅₀ 20 nM Cell-free assay.[7]

PKCβI IC₅₀ 17 nM Cell-free assay.[7]

PKCβII IC₅₀ 16 nM Cell-free assay.[7]

PKCγ IC₅₀ 20 nM Cell-free assay.[7]

PKCδ/ε IC₅₀ 100-200 nM In vitro assay.[4][6]

PKCζ IC₅₀ ~6 µM

In vitro assay;

considered a very

weak inhibitor for this

isoform.[4][6]

PKC (general) Kᵢ 14 nM

Competitive inhibitor

for the ATP binding

site.[5]

GSK3 IC₅₀ 360 nM
In primary adipocyte

lysates.[5]

GSK3β IC₅₀ 170 nM

In immunoprecipitates

from rat epididymal

adipocytes.[5]

5-HT₃ Receptor Kᵢ 61 nM

Competitively

antagonizes the

serotonin receptor.[5]

No quantitative safety data, such as permissible exposure limits or specific glove breakthrough

times, were identified in the search results.

Disposal Plan
All waste containing Bisindolylmaleimide I must be treated as hazardous chemical waste.

Waste Segregation and Collection:
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Solid Waste: Collect unused or expired pure Bisindolylmaleimide I in a clearly labeled,

sealed container designated for solid chemical waste.[2]

Liquid Waste: Solutions of Bisindolylmaleimide I (e.g., in DMSO) must be collected in a

separate, leak-proof, and clearly labeled container for liquid chemical waste. Do not mix with

aqueous or other incompatible waste streams.[2]

Contaminated Labware: All disposable items that have come into contact with the compound

(e.g., pipette tips, gloves, tubes) must be collected in a designated container for chemically

contaminated solid waste.[2]

Storage and Disposal:

Store all waste containers in a designated, well-ventilated satellite accumulation area within

the laboratory.[2]

Ensure containers are tightly sealed to prevent spills or evaporation.[2]

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal company.[2]

Follow all local, regional, and national regulations for hazardous waste disposal.[1][2] Do not

dispose of this chemical down the drain or in the regular trash.[1]

Visual Workflow and Pathway Diagrams
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Caption: Workflow for Handling and Disposal of Bisindolylmaleimide I.
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Caption: Inhibition of the PKC Signaling Pathway by Bisindolylmaleimide I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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